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An In-Depth Technical Guide to the Stability and Reactivity of Nonafluoro-1-butanesulfonyl
Chloride

Introduction: The Power of the Nonafluorobutyl
Group
Nonafluoro-1-butanesulfonyl chloride (NfCl), also known as Perfluoro-1-butanesulfonyl

chloride, is a pivotal reagent in modern organic synthesis, particularly within the realms of

pharmaceutical and materials science.[1][2] Its significance stems from the unique properties

imparted by the bulky and highly electron-withdrawing nonafluorobutyl (nonaflate) group. This

guide, intended for researchers, scientists, and drug development professionals, offers a deep

dive into the core principles governing the stability and reactivity of this versatile chemical

building block.[1] Understanding these fundamentals is crucial for its effective and safe

application in the synthesis of novel chemical entities.

The primary utility of NfCl lies in its ability to introduce the C₄F₉SO₂- moiety into organic

molecules. This functionalization can profoundly alter a molecule's physical, chemical, and

biological properties, including its solubility, metabolic stability, and binding affinity, making it an

invaluable tool in drug discovery.[3]

Physicochemical Properties and Chemical Stability
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Nonafluoro-1-butanesulfonyl chloride is a clear, colorless liquid under standard conditions.

[4] Its high density and moisture-sensitive nature are critical considerations for its handling and

storage.[2][5]

Property Value Source(s)

CAS Number 2991-84-6 [6][7][8]

Molecular Formula C₄ClF₉O₂S [6][7][9]

Molecular Weight 318.55 g/mol [6][7][9]

Boiling Point 100.5-103.5 °C [2][4]

Density (Predicted) 1.807 g/cm³ [2][4]

Appearance Clear, colorless liquid [4]

Core Stability Considerations
The stability of NfCl is a critical factor that dictates its storage and handling procedures. While

stable under recommended storage conditions, its reactivity profile is dominated by its

sensitivity to certain environmental factors.[6]

Moisture Sensitivity and Hydrolysis: NfCl is highly sensitive to moisture.[2][5] In the presence

of water, it undergoes rapid hydrolysis to form nonafluorobutanesulfonic acid and corrosive

hydrogen chloride (HCl) gas.[10] This necessitates that all handling and reactions are

performed under strictly anhydrous conditions, often under an inert atmosphere such as

nitrogen or argon.[11]

Thermal Stability: While specific decomposition temperatures are not extensively detailed,

sulfonyl chlorides, in general, can decompose upon heating to release irritating and toxic

gases, including sulfur oxides and hydrogen chloride.[11] It is recommended to avoid

excessive heating. Studies on related perfluorinated compounds show that thermal

decomposition can lead to the formation of various fluorinated byproducts.[12]

Incompatible Materials: NfCl should be stored away from strong oxidizing agents and strong

bases, as these can promote vigorous or uncontrolled reactions.[6][11]
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The Electrophilic Nature and Reactivity of NfCl
The reactivity of nonafluoro-1-butanesulfonyl chloride is governed by the highly electrophilic

nature of the sulfur atom. This electrophilicity is a direct consequence of the strong inductive

electron-withdrawing effect of the nine fluorine atoms in the perfluorobutyl chain, as well as the

two sulfonyl oxygen atoms. This electronic pull makes the sulfur atom highly susceptible to

attack by a wide range of nucleophiles, with the chloride ion serving as an excellent leaving

group.

Diagram: General Nucleophilic Substitution Mechanism
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. NONAFLUORO-1-BUTANESULFONYL CHLORIDE CAS#: 2991-84-6
[amp.chemicalbook.com]

3. nbinno.com [nbinno.com]

4. 2991-84-6 CAS MSDS (NONAFLUORO-1-BUTANESULFONYL CHLORIDE) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

5. NONAFLUORO-1-BUTANESULFONYL CHLORIDE Three Chongqing Chemdad Co. ，
Ltd [chemdad.com]

6. chemicalbook.com [chemicalbook.com]

7. Nonafluoro-1-butanesulfonyl chloride = 98 2991-84-6 [sigmaaldrich.com]

8. Substance Registry Services | US EPA [cdxapps.epa.gov]

9. scbt.com [scbt.com]

10. Page loading... [guidechem.com]

11. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1581034?utm_src=pdf-body
https://www.benchchem.com/product/b1581034?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8139461_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8139461_EN.htm
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-and-synthesis-applications-of-1-butanesulfonyl-chloride-sy
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8139461.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8139461.aspx
https://chemdad.com/index.php?c=article&id=31705
https://chemdad.com/index.php?c=article&id=31705
https://www.chemicalbook.com/msds/nonafluoro-1-butanesulfonyl-chloride.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/51974
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/1845605
https://www.scbt.com/p/nonafluoro-1-butanesulfonyl-chloride-2991-84-6
https://www.guidechem.com/encyclopedia/1-butanesulfonyl-chloride-dic10343.html
https://www.fishersci.com/store/msds?partNumber=AAA18295&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. Thermal Decomposition of Two Gaseous Perfluorocarboxylic Acids: Products and
Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Nonafluoro-1-butanesulfonyl chloride stability and
reactivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581034#nonafluoro-1-butanesulfonyl-chloride-
stability-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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